Cas no 478048-02-1 ([(4Z)-4,5,6,7-tetrahydro-1-benzofuran-4-ylidene]amino 4-fluorobenzene-1-sulfonate)

• Product name: [(4Z)-4,5,6,7-tetrahydro-1-benzofuran-4-ylidene]amino 4-fluorobenzene-1-sulfonate
• CAS No: 478048-02-1
• CID: 4653368

[(4Z)-4,5,6,7-tetrahydro-1-benzofuran-4-ylidene]amino 4-fluorobenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• [(4Z)-4,5,6,7-tetrahydro-1-benzofuran-4-ylidene]amino 4-fluorobenzene-1-sulfonate

Additional information on [(4Z)-4,5,6,7-tetrahydro-1-benzofuran-4-ylidene]amino 4-fluorobenzene-1-sulfonate

Introduction to [(4Z)-4,5,6,7-tetrahydro-1-benzofuran-4-ylidene]amino 4-fluorobenzene-1-sulfonate (CAS No. 478048-02-1)

Compound CAS No. 478048-02-1, specifically identified as [(4Z)-4,5,6,7-tetrahydro-1-benzofuran-4-ylidene]amino 4-fluorobenzene-1-sulfonate, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry and drug development. The molecular architecture of this compound incorporates a benzofuran core linked to an amino group and a sulfonate moiety, which together contribute to its distinct chemical behavior and reactivity.

The benzofuran scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. The presence of the [(4Z)-4,5,6,7-tetrahydro-1-benzofuran-4-ylidene] moiety suggests a rigid, planar structure that can facilitate stable interactions with biological receptors. This feature is particularly valuable in the design of small-molecule drugs, where precise binding to target proteins is crucial for efficacy.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of a 4-fluorobenzene-1-sulfonate group in this compound not only contributes to its structural complexity but also potentially enhances its bioavailability and binding affinity. Sulfonate groups are frequently used in drug design due to their ability to increase water solubility and improve oral bioavailability, making this compound a promising candidate for further investigation.

Current research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can simultaneously target multiple pathways or receptors. The structure of [(4Z)-4,5,6,7-tetrahydro-1-benzofuran-4-ylidene]amino 4-fluorobenzene-1-sulfonate suggests it may possess such dual or multiple targeting capabilities. This potential has opened up avenues for exploring its applications in the treatment of complex diseases that require multifaceted therapeutic approaches.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. The benzofuran core is typically synthesized through cyclization reactions, while the introduction of the amino and sulfonate groups requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce such complex molecules with greater efficiency and scalability, which is essential for translating laboratory discoveries into viable drug candidates.

Evaluation of the pharmacological properties of [(4Z)-4,5,6,7-tetrahydro-1-benzofuran-4-ylidene]amino 4-fluorobenzene-1-sulfonate has revealed several promising characteristics. In vitro studies have indicated potential activity against various biological targets, including enzymes and receptors implicated in inflammatory responses and cancer progression. These preliminary findings have prompted further investigation into its mechanism of action and therapeutic potential.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and its biological targets. These tools have allowed researchers to predict binding affinities and identify key interaction sites with high accuracy. Such insights are crucial for optimizing the compound's structure to enhance its efficacy and minimize potential side effects.

In conclusion, [(4Z)-4,5,6,7-tetrahydro-1-benzofuran-4-ylidene]amino 4-fluorobenzene-1-sulfonate (CAS No. 478048-02-1) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new treatments for human diseases.